Cas no 569688-24-0 (Cyclohexanone, 2-[4-(dimethylamino)phenyl]-)

• Product Name: Cyclohexanone, 2-[4-(dimethylamino)phenyl]-
• CAS No: 569688-24-0
• Molecular Formula: C₁₄H₁₉NO
• Molecular Weight: 217.30676
• CID: 347067
• PubChem ID: 10889350

Cyclohexanone, 2-[4-(dimethylamino)phenyl]- Properties

Names and Identifiers

• Cyclohexanone, 2-[4-(dimethylamino)phenyl]-
• 2-[4-(dimethylamino)phenyl]cyclohexan-1-one
• DTXSID30447267
• 569688-24-0
• EN300-1153062

• InChIKey： YKWYEIWZILWAOP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19NO/c1-15(2)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h7-10,13H,3-6H2,1-2H3
• SMILES： CN(C)C1C=CC(C2CCCCC2=O)=CC=1

Computed Properties

• Exact Mass: 217.14677
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.146664230g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines